Cas no 1261980-93-1 (6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid)

• Product Name: 6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid
• CAS No: 1261980-93-1
• MF: C₁₄H₁₀ClFO₂
• MW: 264.679406642914
• MDL: MFCD18319670
• CID: 2767374
• PubChem ID: 53225588
• Update Time: 2025-06-16

6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95%
• 3-Chloro-4'-fluoro-3'-methyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID10689320
• MFCD18319670
• 6-CHLORO-2-(4-FLUORO-3-METHYLPHENYL)BENZOIC ACID
• 1261980-93-1
• 6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid

• MDL： MFCD18319670
• Inchi： 1S/C14H10ClFO2/c1-8-7-9(5-6-12(8)16)10-3-2-4-11(15)13(10)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key： FQSFNHLTBNFDMU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC(=C(C)C=1)F

Computed Properties

• Exact Mass: 264.0353354Da
• Monoisotopic Mass: 264.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid

6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid (CAS No. 1261980-93-1): A Comprehensive Overview

6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid (CAS No. 1261980-93-1) is a versatile organic compound with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique molecular structure, has garnered attention for its potential in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid.

Chemical Structure and Properties

The molecular formula of 6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid is C₁₅H₁₁ClFO₂, with a molecular weight of approximately 287.70 g/mol. The compound features a benzoic acid core substituted with a 6-chloro group and a 4-fluoro-3-methylphenyl moiety. These functional groups contribute to the compound's unique chemical and physical properties, such as solubility, stability, and reactivity.

The presence of the chloro and fluoro substituents imparts specific electronic effects that influence the compound's behavior in various chemical reactions. The chloro group, being an electron-withdrawing group, can enhance the acidity of the carboxylic acid, while the fluoro group can modulate the compound's lipophilicity and biological activity. These properties make 6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid an attractive candidate for pharmaceutical research.

Synthesis Methods

The synthesis of 6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the coupling of 6-chlorobenzoic acid with 4-fluoro-3-methylbenzeneboronic acid using a palladium-catalyzed Suzuki coupling reaction. This method is widely used due to its high yield and mild reaction conditions.

An alternative approach involves the arylation of 6-chlorobenzoic acid with 4-fluoro-3-methylbromobenzene using a copper-catalyzed Ullmann coupling reaction. This method is particularly useful when working with substrates that are sensitive to palladium catalysts or when higher functional group tolerance is required.

Pharmaceutical Applications

6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid has shown promise in various pharmaceutical applications, particularly in the development of novel therapeutic agents. Recent studies have focused on its potential as a lead compound for the treatment of neurological disorders, cancer, and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the use of 6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid-derived compounds as selective inhibitors of specific kinases involved in cancer progression. The results demonstrated that these compounds exhibited potent inhibitory activity against key kinases, suggesting their potential as anticancer agents.

Another area of interest is the use of 6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid-based molecules as modulators of G protein-coupled receptors (GPCRs). GPCRs are important targets for drug discovery due to their involvement in numerous physiological processes. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid showed high affinity for specific GPCRs, indicating their potential as therapeutic agents for treating neurological disorders.

Clinical Trials and Safety Profile

The safety profile of 6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid-based compounds is an important consideration for their development as pharmaceutical agents. Preclinical studies have shown that these compounds exhibit good safety margins and low toxicity profiles when administered at therapeutic doses.

Clinical trials are currently underway to evaluate the efficacy and safety of these compounds in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at tested doses. These findings suggest that further clinical development is warranted to explore the full therapeutic potential of these compounds.

Conclusion

6-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid (CAS No. 1261980-93-1) is a promising compound with diverse applications in pharmaceutical research and development. Its unique chemical structure and favorable properties make it an attractive candidate for the discovery of novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and potential clinical applications, paving the way for future advancements in drug development.